![molecular formula C12H26O3 B075804 Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- CAS No. 1559-36-0](/img/structure/B75804.png)
Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]-
Overview
Description
Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- is an organic compound known for its use as a solvent and surfactant. It is a colorless liquid with a mild odor and is soluble in organic solvents like ethanol and acetone, but only slightly soluble in water .
Preparation Methods
Synthetic Routes and Reaction Conditions: The primary method for synthesizing Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- involves the esterification of ethylene glycol with 2-ethylhexanol. This reaction typically occurs under acidic conditions to facilitate the esterification process .
Industrial Production Methods: In industrial settings, the production of Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- is scaled up by using continuous reactors where ethylene glycol and 2-ethylhexanol are reacted in the presence of an acid catalyst. The reaction mixture is then purified through distillation to obtain the desired product .
Types of Reactions:
Oxidation: Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- can undergo oxidation reactions, typically forming aldehydes or carboxylic acids.
Reduction: It can be reduced to form simpler alcohols.
Substitution: The compound can participate in nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are often used.
Substitution: Conditions vary depending on the nucleophile, but typically involve the use of a strong base or acid to facilitate the reaction.
Major Products:
Oxidation: Aldehydes and carboxylic acids.
Reduction: Simpler alcohols.
Substitution: Various substituted ethers depending on the nucleophile used[][3].
Scientific Research Applications
Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- has a wide range of applications in scientific research:
Chemistry: Used as a solvent in organic synthesis and as a surfactant in various chemical reactions.
Biology: Employed in the preparation of biological samples and as a component in buffer solutions.
Medicine: Utilized in the formulation of pharmaceutical products due to its solvent properties.
Mechanism of Action
The mechanism of action of Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- primarily involves its role as a solvent and surfactant. It interacts with various molecular targets by dissolving or dispersing other compounds, thereby facilitating chemical reactions or enhancing the efficacy of formulations. The pathways involved include solubilization of hydrophobic compounds and reduction of surface tension in liquid mixtures .
Comparison with Similar Compounds
- Ethylene glycol monoethyl ether
- Ethylene glycol monobutyl ether
- Diethylene glycol monoethyl ether
Comparison: Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- is unique due to its higher molecular weight and longer alkyl chain compared to similar compounds. This results in lower volatility and higher boiling point, making it more suitable for applications requiring low evaporation rates and high thermal stability .
Properties
IUPAC Name |
2-[2-(2-ethylhexoxy)ethoxy]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26O3/c1-3-5-6-12(4-2)11-15-10-9-14-8-7-13/h12-13H,3-11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OADIZUFHUPTFAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)COCCOCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50862690 |
Source
|
| Record name | Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50862690 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
1559-36-0 |
Source
|
| Record name | Diethylene glycol mono(2-ethylhexyl) ether | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1559-36-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethanol, 2-(2-((2-ethylhexyl)oxy)ethoxy)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001559360 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50862690 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[2-(2-Ethylhexyloxy)ethoxy]ethanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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